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Compound of Interest

Compound Name: Nicotinoyl chloride hydrochloride

Cat. No.: B124183

This guide provides essential safety and logistical information for the proper disposal of
nicotinoyl chloride hydrochloride, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical to ensure personal safety and
environmental compliance.

l. Immediate Safety Precautions and Hazard
Communication

Nicotinoyl chloride hydrochloride is a corrosive solid that causes severe skin burns and eye
damage.[1][2] It is also corrosive to metals and reacts with water.[3] In the event of a fire,
hazardous decomposition products such as nitrogen oxides (NOx), carbon monoxide (CO),
carbon dioxide (CO2), and hydrogen chloride gas can be released.[4]

Key Hazard Statements:
e H314: Causes severe skin burns and eye damage.[1][2]
o H318: Causes serious eye damage.[1]

Always consult the Safety Data Sheet (SDS) for complete hazard information before handling
this chemical.

Il. Personal Protective Equipment (PPE)
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Prior to handling or disposing of nicotinoyl chloride hydrochloride, all personnel must be
equipped with the following personal protective equipment:

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected
before use and disposed of properly after handling.[2]

» Eye/Face Protection: Safety glasses with side-shields or chemical goggles and a face shield.

[1]14]

» Skin and Body Protection: A chemical-resistant apron or lab coat and closed-toe shoes.
Ensure all skin is covered.[1][4]

o Respiratory Protection: For operations that may generate dust, use a NIOSH-approved
respirator with an appropriate particulate filter.[2]

lll. Spill and Leak Management

In the event of a spill, follow these procedures immediately:

Evacuate: Immediately clear the area of all non-essential personnel.[1][2]
» Ventilate: Ensure the area is well-ventilated to disperse any dust or vapors.[1][2][4]

o Containment: Wearing the appropriate PPE, carefully sweep or vacuum the spilled solid
material.[2][3][4][5] Avoid creating dust.[1][2][5]

» Collection: Place the collected material into a clearly labeled, dry, and sealed container for
disposal.[2][4][5]

» Decontamination: Clean the spill area thoroughly.

o Environmental Protection: Prevent the spilled material from entering drains or waterways.[1]

[2]

IV. Disposal Protocol

The disposal of nicotinoyl chloride hydrochloride and its contaminated containers must be
managed as hazardous waste and conducted in accordance with all local, state, and federal
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regulations.

o Waste Characterization: All waste containing nicotinoyl chloride hydrochloride must be
classified as corrosive hazardous waste.

o Container Management:
o Use only approved, properly labeled hazardous waste containers.

o Keep waste containers tightly closed and store them in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents and bases.

e Disposal Method:
o Do not dispose of this chemical down the drain.[1][2]

o The primary recommended disposal method is through a licensed professional waste
disposal service.[2]

o Acceptable disposal techniques include controlled incineration with flue gas scrubbing or
removal to a licensed chemical destruction plant.[1]

o Contaminated Materials: All materials that have come into contact with nicotinoyl chloride
hydrochloride, including PPE, spill cleanup materials, and empty containers, must be
disposed of as hazardous waste.[1][2]

o Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected
as hazardous waste. The rinsed containers can then be offered for recycling or
reconditioning.[1]

V. Quantitative Data

The following table summarizes key physical and chemical properties of nicotinoyl chloride
hydrochloride.
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Property Value Source(s)
Molecular Formula CeHaCINO-HCI [2][3]
Molecular Weight 178.02 g/mol [2]

Off-white to white crystalline
Appearance ] [1]
powder/solid

Melting Point 133 - 156 °C (271.4 - 312.8 °F)  [1]

Boiling Point 220 °C (428 °F) at 0.3 mmHg [1]

VI. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
nicotinoyl chloride hydrochloride waste.

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Waste Type
(Pure Chemical, Contaminated Material, Empty Container)
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Caption: Disposal workflow for Nicotinoyl Chloride Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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